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Compound of Interest

3-(2,5-Dioxoimidazolidin-4-
Compound Name:
yl)propanoic acid

cat. No.: B1211873

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2,5-Dioxoimidazolidin-4-yl)propanoic acid, also known as hydantoin-5-propionic acid, is a
heterocyclic compound with demonstrated activity as an inhibitor of organic anion transporters
(OATs).[1] This compound is a valuable tool for in vitro and in vivo studies related to renal drug
transport and the investigation of drug-drug interactions. These application notes provide
detailed protocols for the preparation of solutions of 3-(2,5-dioxoimidazolidin-4-yl)propanoic
acid for use in research settings.

Physicochemical and Solubility Data

A summary of the key physicochemical properties of 3-(2,5-dioxoimidazolidin-4-yl)propanoic
acid is provided in the table below. This information is crucial for the accurate preparation of
solutions and for understanding the behavior of the compound in experimental systems.
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Property Value Source
Hydantoin-5-propionic acid,

Synonyms o . [2](3]
Carglumic Acid Impurity B

CAS Number 5624-26-0 [1]

Molecular Formula CeHsN204 [1]

Molecular Weight 172.14 g/mol [1]

Melting Point 179-181 °C [1]

N Slightly soluble in DMSO and
Solubility [3]

Methanol. Soluble in water.

Storage (Solid)

2-8°C, protect from moisture

(hygroscopic)

[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock

Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of 3-(2,5-

dioxoimidazolidin-4-yl)propanoic acid in dimethyl sulfoxide (DMSO). This stock solution is

suitable for dilution into aqueous buffers or cell culture media for various in vitro assays.

Materials:

Vortex mixer

Sonicator (optional)

3-(2,5-Dioxoimidazolidin-4-yl)propanoic acid (solid)
Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Procedure:

e Weighing: Accurately weigh the desired amount of 3-(2,5-dioxoimidazolidin-4-yl)propanoic
acid in a sterile microcentrifuge tube. For example, to prepare a 100 mM stock solution,
weigh 1.7214 mg of the compound for a final volume of 100 pL.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube.

» Dissolution: Vortex the mixture vigorously for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, brief sonication (5-10 minutes) in a water bath sonicator
may be applied.

o Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: Preparation of an Aqueous Working Solution
for Enzyme Assays

This protocol is adapted from a published method for an enzyme assay and describes the
preparation of a working solution in a buffered aqueous solution.

Materials:

3-(2,5-Dioxoimidazolidin-4-yl)propanoic acid (solid)

Potassium phosphate buffer (50 mM, pH 7.2)

Sterile conical tubes

Vortex mixer

Procedure:

» Buffer Preparation: Prepare a 50 mM potassium phosphate buffer and adjust the pH to 7.2.

» Weighing and Dissolution: For a 15 mM working solution, weigh 2.5821 mg of 3-(2,5-
dioxoimidazolidin-4-yl)propanoic acid and dissolve it in 1 mL of the 50 mM potassium
phosphate buffer (pH 7.2).
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e Mixing: Vortex the solution until the solid is completely dissolved.

e Use: This solution is ready for immediate use in enzyme assays. It is recommended to

prepare this solution fresh on the day of the experiment.

Experimental Workflow
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Caption: Workflow for preparing stock and working solutions of 3-(2,5-dioxoimidazolidin-4-

yl)propanoic acid.
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Mechanism of Action: Inhibition of Organic Anion
Transporters

3-(2,5-Dioxoimidazolidin-4-yl)propanoic acid functions as an inhibitor of organic anion
transporters (OATs), particularly OAT1 (SLC22A6) and OAT3 (SLC22A8).[4] These transporters
are primarily located on the basolateral membrane of renal proximal tubule cells and are
responsible for the uptake of a wide range of endogenous and exogenous organic anions from
the blood into the kidney for subsequent excretion.[4] By inhibiting OAT1 and OAT3, 3-(2,5-
dioxoimidazolidin-4-yl)propanoic acid can block the renal clearance of OAT substrates,
leading to their accumulation in the systemic circulation.[4]

Endogenous substrates of OAT1 and OAT3 include metabolic byproducts and signaling
molecules such as uric acid, kynurenic acid, and homovanillic acid.[5][6] The inhibition of their
transport can have significant physiological consequences and is a key mechanism to consider
in drug development and toxicology studies.

Signaling Pathway Diagram
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Caption: Inhibition of OAT1 and OAT3 by 3-(2,5-dioxoimidazolidin-4-yl)propanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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